(5-Methyloxan-2-yl)methanesulfonyl chloride
Description
“(5-Methyloxan-2-yl)methanesulfonyl chloride” is a chemical compound with the CAS Number: 2402828-68-4 . It has a molecular weight of 212.7 and its IUPAC name is (5-methyltetrahydro-2H-pyran-2-yl)methanesulfonyl chloride .
Molecular Structure Analysis
The InChI code for “(5-Methyloxan-2-yl)methanesulfonyl chloride” is 1S/C7H13ClO3S/c1-6-2-3-7(11-4-6)5-12(8,9)10/h6-7H,2-5H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
“(5-Methyloxan-2-yl)methanesulfonyl chloride” has a molecular weight of 212.7 . More specific physical and chemical properties were not found in the search results.Scientific Research Applications
Antibacterial Activity of Sulfonamide Derivatives : Methanesulfonicacid hydrazide derivatives and their complexes have been synthesized and studied for antibacterial activities against a range of gram-positive and gram-negative bacteria. This research suggests potential applications in developing new antibacterial agents (Özdemir, Güvenç, Şahin, & Hamurcu, 2009).
Electrochemical Properties in Ionic Liquids : The study of the electrochemical properties of vanadium pentoxide films in methanesulfonyl chloride-aluminum chloride ionic liquid explores the potential of this compound in energy storage and battery technology. This research is particularly focused on sodium insertion into vanadium pentoxide (Su, Winnick, & Kohl, 2001).
Synthesis and Characterization of Organic Compounds : The compound has been used in the synthesis and characterization of various organic compounds, including imidazo-oxazocinium methanesulfonates. This research contributes to the understanding of chemical synthesis and the properties of these organic compounds (Upadhyaya, Davis, Lee, Zaw, Bauer, & Heimer, 1997).
Microbial Metabolism Studies : Research into the microbial metabolism of methanesulfonic acid, a related compound, provides insights into its role in the biogeochemical cycling of sulfur and its utilization by bacteria. This research has implications for environmental science and microbiology (Kelly & Murrell, 1999).
Methyl Sulfonamide Synthesis : The synthesis process of methyl sulfonamide using methanesulfonyl chloride has been studied, indicating applications in organic synthesis and pharmaceutical research (Zhao, 2002).
properties
IUPAC Name |
(5-methyloxan-2-yl)methanesulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13ClO3S/c1-6-2-3-7(11-4-6)5-12(8,9)10/h6-7H,2-5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RTTFRZJHMLXCJJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(OC1)CS(=O)(=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13ClO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Methyloxan-2-yl)methanesulfonyl chloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{[2-oxo-5-(trifluoromethyl)-1(2H)-pyridinyl]methyl}-N-(2-thienylmethyl)benzenecarboxamide](/img/structure/B2766651.png)
![N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-4-methoxy-2-methylbenzenesulfonamide](/img/structure/B2766657.png)
![4-acetyl-N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide](/img/structure/B2766660.png)
![2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(2-methoxyphenyl)acetamide](/img/structure/B2766661.png)
![2-{3-[(2,4-dichlorophenoxy)methyl]-1H-1,2,4-triazol-5-yl}-3-(2,4-dichlorophenyl)acrylonitrile](/img/structure/B2766662.png)
![N-(3-chloro-2-methylphenyl)-N'-[1-(4-isobutyl-3-oxo-3,4-dihydroquinoxalin-2-yl)piperidin-4-yl]urea](/img/structure/B2766666.png)